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Compound of Interest

Compound Name: Tin(IV) iodide

Cat. No.: B052936 Get Quote

An In-depth Technical Guide on the Physical Properties of Tin(IV) Iodide Crystals

Introduction
Tin(IV) iodide, also known as stannic iodide (SnI₄), is an inorganic compound featuring tin in

the +4 oxidation state.[1] It exists as a bright orange-red crystalline solid and is a tetrahedral

molecule.[2] This compound is of interest to researchers for its applications in organic

synthesis, as a precursor for perovskite solar cells, and in electroplating.[1][3] Tin(IV) iodide is

a covalent compound, which is reflected in its volatility and solubility in nonpolar solvents.[1][4]

It is sensitive to moisture and readily hydrolyzes in water.[1][5]

Physical and Crystallographic Properties of Tin(IV)
Iodide
The physical and crystallographic properties of Tin(IV) iodide are summarized in the table

below, providing a comprehensive overview of its key characteristics.
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Property Value

Chemical Formula SnI₄

Molar Mass 626.33 g/mol

Appearance Red-orange crystalline solid

Melting Point 143-144 °C

Boiling Point 340-364.5 °C

Density 4.46 - 4.56 g/cm³ at 25 °C

Crystal System Cubic

Space Group Pa-3

Lattice Parameter (a) 12.26 - 13.358 Å

Sn-I Bond Length Approximately 2.69 - 2.71 Å

Refractive Index 2.106

Solubility

Soluble in benzene, chloroform, carbon

disulfide, ether, and alcohol.[1][6] It decomposes

in water.[1][6]

Experimental Protocols
Synthesis of Tin(IV) Iodide
A common method for the laboratory synthesis of Tin(IV) iodide is the direct reaction of

metallic tin with iodine.[1][5][7]

Materials:

Tin (Sn) metal, powder or granular

Iodine (I₂) crystals

Dichloromethane (CH₂Cl₂), anhydrous
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Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine

stoichiometric amounts of tin metal and iodine.[1] It is often advantageous to use a slight

excess of tin to ensure all the iodine reacts.[4]

Add anhydrous dichloromethane to the flask to serve as a solvent.

Gently heat the mixture to reflux with continuous stirring. The reaction progress can be

monitored by the disappearance of the violet iodine vapor.[8]

Continue refluxing until the solution becomes a clear orange-red, indicating the consumption

of iodine.

After the reaction is complete, the solution is cooled to room temperature.

The resulting product can be purified by filtration to remove any unreacted tin, followed by

rotary evaporation of the solvent to yield the crystalline Tin(IV) iodide.[7]

Determination of Melting Point
The melting point of Tin(IV) iodide crystals can be determined using a standard melting point

apparatus.

Procedure:

A small amount of the purified Tin(IV) iodide crystals is placed into a capillary tube, which is

then sealed at one end.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature at which the solid begins to melt and the temperature at which it becomes

completely liquid are recorded. This range is reported as the melting point. For pure Tin(IV)
iodide, this is expected to be in the range of 143-144 °C.[1]
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Experimental Workflow for Synthesis and
Characterization of Tin(IV) Iodide
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Caption: Experimental workflow for the synthesis and characterization of Tin(IV) iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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